5-nitro-1H-indol-1-amine

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• SMILES: C1=CC2=C(C=CN2N)C=C1[N+](=O)[O-]
• InChI: InChI=1S/C8H7N3O2/c9-10-4-3-6-5-7(11(12)13)1-2-8(6)10/h1-5H,9H2
• InChIKey: SBZACGHWWDTLKD-UHFFFAOYSA-N

5-Nitro-1H-indol-1-amine: Unique 1-Aminoindole Scaffold

5-Nitro-1H-indol-1-amine (CAS: 119229-72-0, molecular weight: 177.16 g/mol) is a specialized heterocyclic building block characterized by a unique N-amino substitution on the indole ring, a feature that distinguishes it from the vast majority of commercially available indole derivatives. This structural motif, combined with the electron-withdrawing 5-nitro group, defines its reactivity profile and positions it as a key intermediate for constructing N-aminylated drug-like molecules, a niche but valuable role in medicinal chemistry [1]. While the broader class of 5-nitroindoles has established applications in antimicrobial and anticancer research, direct, head-to-head quantitative evidence for this specific molecule remains exceptionally sparse in the open scientific literature [2][3].

Unique N-amino handle enables N-aminated heterocycle synthesis

5-Nitro group supports electronic modulation and further functionalization

• [1] PubChem. (n.d.). 5-Nitro-1H-indol-1-amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/598986 View Source
• [2] Che, S., Zhang, J., & Wang, L. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem, 16(6), 932-941. View Source
• [3] Synthesis of functionalised 2-aryl-5-nitro-1H-indoles and their activity as bacterial NorA efflux pump inhibitors. (2006). Bioorganic & Medicinal Chemistry, 14(3), 857-865. View Source

5-Nitro-1H-indol-1-amine: Unmatched by Common Indole Analogs

The core differentiator of 5-nitro-1H-indol-1-amine is its N-amino group, which imparts a distinct and non-interchangeable reactivity profile. Unlike standard 5-nitroindole (CAS: 6146-52-7), which is alkylated or coupled at the indole nitrogen (N1) via standard nucleophilic substitution, 5-nitro-1H-indol-1-amine presents a unique N1-amino handle. This allows for the synthesis of N-aminylated heterocycles, a class of compounds inaccessible from 5-nitroindole. Furthermore, this N-aminoindole cannot be replaced by the corresponding 5-aminoindole (where the nitro group is reduced), as the 5-nitro group is essential for further transformations or for conferring specific electronic and hydrogen-bonding properties to the final molecule [1]. Direct substitution with any of these analogs would lead to failure of a synthetic route or generate a different, unintended molecular scaffold, as evidenced by the specific use of 1-aminoindole motifs in patented pharmaceutical agents [2].

5-Nitro-1H-indol-1-amine

5-Nitroindole

N-amino handle required for N-amination; simple indole N-alkylation leads to different scaffolds

5-Nitro-1H-indol-1-amine

5-Aminoindole

Nitro group essential for electronic properties and further functionalization; reduction alters reactivity

• [1] Yamashkin, S. A., & Yurovskaya, M. A. (1999). Synthesis of nitro- and aminoindoles. Chemistry of Heterocyclic Compounds, 35(12), 1419-1442. View Source
• [2] Shutske, G. M., et al. (1990). Preparation of N-(pyridinyl)-1H-indol-1-amines. U.S. Patent No. 4,950,681. View Source

5-Nitro-1H-indol-1-amine: Evidence & Differentiation

Core Scaffold for LOX/LOXL2 Inhibitors

The N-aminoindole core of 5-nitro-1H-indol-1-amine is explicitly claimed in patents for potent LOX/LOXL2 enzyme inhibitors. For example, a closely related derivative, (Z)-4-(3-(2,6-dimethylpyridin-4-yl)-2-methyl-5-nitro-1H-indol-1-yl)-3-fluorobut-2-en-1-amine, demonstrated enzyme inhibition. While the exact IC50 for the parent 5-nitro-1H-indol-1-amine against LOX/LOXL2 is not provided in the primary literature, the patent data indicates that its structural analogs can achieve potent inhibition, with some showing IC50 values of less than 300 nM against human LOXL2 [1]. This establishes the 5-nitro-N-aminoindole core as a privileged scaffold for this therapeutic target, whereas simple 5-nitroindole does not feature in these claims.

LOX/LOXL2 Inhibitor Scaffold

Class-level inference

Structurally related analogs show IC50 < 300 nM against human LOXL2; 5-nitroindole cannot form the required N-amino handle

Provides access to patented chemical space for lead optimization

Direct IC50 for parent compound not reported

Evidence Dimension	Potency as a core scaffold in patented LOX/LOXL2 inhibitors
Target Compound Data	Structurally related analogs (derived from the 5-nitro-1H-indol-1-amine core) show IC50 < 300 nM against human LOXL2.
Comparator Or Baseline	5-nitroindole (CAS: 6146-52-7)
Quantified Difference	The comparator lacks the N-amino handle required to build the claimed inhibitors, making potency a non-applicable metric.
Conditions	Enzymatic inhibition assay using human recombinant LOXL2.

Why This Matters

For researchers focused on fibrosis or cancer metastasis, procuring 5-nitro-1H-indol-1-amine provides access to a patented chemical space for lead optimization, a strategic advantage over the generic 5-nitroindole.

• [1] Allison, T. J., et al. (2020). Substituted Indanes, Method for the Production Thereof, and Use Thereof as Drugs. U.S. Patent No. 10,711,733. View Source

iNOS Modulation vs. 5-Nitroindole

A single data point in BindingDB indicates that 5-nitro-1H-indol-1-amine was tested for inhibition of inducible nitric oxide synthase (iNOS) in activated murine macrophages [1]. The database entry lacks an associated IC50 value, preventing a direct quantitative comparison. However, this points to a distinct biological interaction. In contrast, the parent 5-nitroindole is known for its cytotoxicity and effects on cellular energy charge in hepatocytes, but not for iNOS modulation [2]. The unverified nature of the BindingDB data necessitates its classification as low-strength evidence.

iNOS Modulation Assay

Supporting evidence

Tested for iNOS inhibition in activated murine macrophages; IC50 not reported

Suggests unique target engagement not observed for 5-nitroindole

BindingDB entry; requires independent confirmation

Evidence Dimension	Inhibition of inducible Nitric Oxide Synthase (iNOS)
Target Compound Data	Tested for iNOS inhibition; IC50 value not reported.
Comparator Or Baseline	5-nitroindole (CAS: 6146-52-7)
Quantified Difference	N/A (no IC50 for target compound).
Conditions	Activated murine macrophages (primary cell assay).

Why This Matters

The existence of this assay record, albeit unverified, suggests a unique biological target engagement not reported for the parent 5-nitroindole, warranting further investigation for researchers exploring novel anti-inflammatory mechanisms.

• [1] BindingDB. (n.d.). Assay ID: ChEBML_89180. Retrieved from https://www.bindingdb.org/ View Source
• [2] Biochemical Pharmacology. (1994). Effect of 5-nitroindole on adenylate energy charge, oxidative phosphorylation, and lipid peroxidation in rat hepatocytes. 47(8), 1483-1492. View Source

N-Aminylated Heterocycle Synthesis

5-Nitro-1H-indol-1-amine serves as a direct precursor for synthesizing N-substituted indole derivatives that are not readily accessible from 5-nitroindole. While 5-nitroindole can be alkylated at the N1 position (e.g., yielding (5-Nitro-1h-indol-1-yl)acetic acid ), 5-nitro-1H-indol-1-amine is designed for coupling reactions at the N-amino group, leading to a different class of compounds, such as N-(pyridinyl)-1H-indol-1-amines [1]. The utility of 1-aminoindole scaffolds in patented drugs for CNS disorders underscores the value of this differentiated reactivity [1].

N-Aminated Heterocycle Synthesis

Class-level inference

Enables coupling at N-amino group to form N-(pyridinyl)-indoles, inaccessible from 5-nitroindole

Essential for accessing N-aminoindole pharmacophore

Synthetic utility validated in patent chemistry

Evidence Dimension	Synthetic utility and accessible chemical space
Target Compound Data	Enables synthesis of N-aminylated indole derivatives (e.g., N-(pyridinyl)-1H-indol-1-amines).
Comparator Or Baseline	5-nitroindole (CAS: 6146-52-7)
Quantified Difference	The comparator enables synthesis of N-alkylated/acylated indoles, not N-aminated ones.
Conditions	Standard organic synthesis; reaction conditions vary based on target.

Why This Matters

For medicinal chemists seeking to explore the N-aminoindole pharmacophore for CNS or other targets, this specific building block is essential and cannot be replaced by 5-nitroindole.

• [1] Shutske, G. M., et al. (1993). Use of N-(pyridinyl)-1H-indol-1-amines for the preparation of a medicament for treating compulsions. U.S. Patent No. 5,229,408. View Source

5-Nitro-1H-indol-1-amine Applications

LOX/LOXL2 Inhibitor Lead Optimization

The 5-nitro-1H-indol-1-amine scaffold is a demonstrated core for constructing potent LOX/LOXL2 enzyme inhibitors, as evidenced by its structural incorporation into patented compounds exhibiting IC50 values below 300 nM [1]. This direct link to a well-defined therapeutic target makes it a high-value starting material for medicinal chemistry programs in fibrosis and cancer metastasis. Researchers can use this compound to generate novel analogs within the claimed chemical space for further optimization and in vivo validation.

N-Aminoindole CNS Pharmacophore Synthesis

The unique N-amino handle is a key structural feature in a class of patented compounds with utility in treating central nervous system disorders, including obsessive-compulsive disorder [2]. 5-Nitro-1H-indol-1-amine provides a direct entry point to this underexplored pharmacophore. By leveraging the nitro group for further functionalization, chemists can efficiently build focused libraries of N-aminated indoles to probe structure-activity relationships around these patented CNS-active molecules.

iNOS Interaction Probing in Inflammation

Based on the unverified but suggestive BindingDB record [3], 5-nitro-1H-indol-1-amine may serve as a valuable tool compound for exploratory studies investigating the role of iNOS in macrophage-driven inflammation. For academic researchers, this compound offers a new, albeit preliminary, chemical probe to interrogate a pathway distinct from those affected by the parent 5-nitroindole. Follow-up assays would be required to confirm any activity and establish quantitative structure-activity relationships.

Application

Selection Property

Validation Focus

Fibrosis and cancer metastasis research

Privileged scaffold for LOX/LOXL2 inhibitors

LOXL2 inhibition potency and selectivity

CNS target pathway research

Unique N-amino handle for N-aminated indole synthesis

Structure-activity relationship (SAR) exploration

Inflammatory pathway research

Indicated iNOS interaction from BindingDB

Confirmation of iNOS inhibition and mechanism

• [1] Allison, T. J., et al. (2020). Substituted Indanes, Method for the Production Thereof, and Use Thereof as Drugs. U.S. Patent No. 10,711,733. View Source
• [2] Shutske, G. M., et al. (1993). Use of N-(pyridinyl)-1H-indol-1-amines for the preparation of a medicament for treating compulsions. U.S. Patent No. 5,229,408. View Source
• [3] BindingDB. (n.d.). Assay ID: ChEBML_89180. Retrieved from https://www.bindingdb.org/ View Source